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Compound of Interest

Compound Name: Feigrisolide B

Cat. No.: B15622685 Get Quote

Technical Support Center: Feigrisolide B
This technical support center provides guidance for researchers, scientists, and drug

development professionals working with Feigrisolide B. Due to the limited availability of

specific experimental data on Feigrisolide B's solubility and stability, this guide combines

published information with best-practice recommendations for handling lactone-containing

natural products.

Frequently Asked Questions (FAQs)
Q1: What is Feigrisolide B and what are its known biological activities?

Feigrisolide B is a hepta-lactone natural product isolated from Streptomyces griseus.[1][2]

Published research has shown that it possesses a range of biological activities, including:

Antibacterial activity[1][2]

Medium cytotoxic activity[1][2]

Antiviral activity[1][2]

Induction of apoptosis: Feigrisolide B has been observed to induce apoptosis in Ehrlich

carcinoma cells.[1]

Q2: What is the general solubility of Feigrisolide B?
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While specific quantitative solubility data for Feigrisolide B is not readily available in the

literature, its chemical structure as a macrocyclic lactone suggests it is likely soluble in organic

solvents and has limited solubility in aqueous solutions.

Q3: How should I prepare stock solutions of Feigrisolide B?

It is recommended to prepare a high-concentration stock solution in an anhydrous organic

solvent such as dimethyl sulfoxide (DMSO). This stock solution can then be diluted into

aqueous buffers or cell culture media for experiments. It is crucial to ensure that the final

concentration of the organic solvent in the assay is low enough to not affect the experimental

results (typically ≤0.1% v/v).

Q4: What are the recommended storage conditions for Feigrisolide B?

Feigrisolide B, both in solid form and in solution, should be stored under conditions that

minimize degradation. Lactone rings can be susceptible to hydrolysis, especially under non-

neutral pH conditions.

Solubility and Stability Data
The following table summarizes the expected solubility and stability of Feigrisolide B based on

general properties of lactone natural products. Note: This information is not based on direct

experimental data for Feigrisolide B and should be used as a general guideline.
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Parameter Solvent/Condition Expected Outcome Recommendations

Solubility DMSO High

Recommended for

primary stock

solutions.

Ethanol Moderate to High
Can be used as an

alternative solvent.

Methanol Moderate to High
Can be used as an

alternative solvent.

Water Low

Direct dissolution in

aqueous buffers is not

recommended.

Aqueous Buffers (e.g.,

PBS)
Low

Dilute from a stock

solution in an organic

solvent.

Stability pH
Unstable at high or

low pH

Maintain solutions at a

neutral pH (around

7.0-7.4).

Temperature
Degradation at high

temperatures

Store solutions at

-20°C or -80°C for

long-term storage.

Light
Potential for

degradation

Protect from light by

using amber vials or

wrapping containers in

foil.

Freeze-Thaw Cycles
Potential for

degradation

Aliquot stock solutions

to avoid repeated

freeze-thaw cycles.
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Issue Potential Cause Recommended Solution

Precipitation in aqueous media
Low aqueous solubility of

Feigrisolide B.

- Ensure the final

concentration of the organic

solvent from the stock solution

is minimized. - Consider using

a surfactant or a solubilizing

agent, but validate its

compatibility with your

experimental system. - Vortex

or sonicate briefly after dilution

to aid dissolution.

Loss of biological activity over

time

Degradation of Feigrisolide B

in solution.

- Prepare fresh dilutions from a

frozen stock solution for each

experiment. - Avoid prolonged

storage of working solutions,

even at 4°C. - Check for

potential degradation by

analytical methods like HPLC if

inconsistent results are

observed.

Inconsistent experimental

results

- Incomplete dissolution of

Feigrisolide B. - Degradation of

the compound. - Pipetting

errors with viscous DMSO

stock solutions.

- Visually inspect for any

precipitate before use. - Follow

recommended storage and

handling procedures. - When

pipetting DMSO, do so slowly

and ensure complete

dispensing. Consider reverse

pipetting for highly accurate

dilutions.

High background signal or off-

target effects

The concentration of the

vehicle (e.g., DMSO) is too

high.

- Ensure the final

concentration of the organic

solvent is below the tolerance

level of your cells or assay

(typically ≤0.1%). - Run a

vehicle control (media with the
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same concentration of solvent

but without Feigrisolide B) in all

experiments.

Experimental Protocols
Protocol 1: Preparation of Feigrisolide B Stock Solution

Weighing: Carefully weigh the required amount of solid Feigrisolide B in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Solubilization: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming (to no more than 37°C) may be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller volumes in amber, tightly sealed vials to

minimize freeze-thaw cycles and light exposure. Store at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Thawing: Thaw a single aliquot of the Feigrisolide B stock solution at room temperature.

Dilution: Serially dilute the stock solution in cell culture medium to the desired final

concentrations. It is recommended to perform dilutions in a stepwise manner to ensure

accuracy.

Mixing: Mix thoroughly by gentle pipetting or vortexing after each dilution step.

Application: Add the final working solutions to the cells immediately after preparation.

Visualizations
Hypothesized Signaling Pathway for Feigrisolide B-
Induced Apoptosis

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15622685?utm_src=pdf-body
https://www.benchchem.com/product/b15622685?utm_src=pdf-body
https://www.benchchem.com/product/b15622685?utm_src=pdf-body
https://www.benchchem.com/product/b15622685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feigrisolide B

Cancer Cell

Enters

Bax

Activates

Bcl-2

Inhibits

Mitochondria

Cytochrome c

Releases

Promotes
permeabilization Inhibits

Apoptosome

Apaf-1

Caspase-9

Caspase-3

Activates

Apoptosis

Executes

Activates

Click to download full resolution via product page

Caption: Hypothesized intrinsic apoptosis pathway induced by Feigrisolide B.
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General Experimental Workflow for In Vitro Cytotoxicity
Assay
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Caption: General workflow for assessing the cytotoxicity of Feigrisolide B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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